Cas no 334720-22-8 (7-chlorothieno[2,3-f][1,3]benzodioxole-6-carboxylic acid)
334720-22-8 structure
Product Name:7-chlorothieno[2,3-f][1,3]benzodioxole-6-carboxylic acid
CAS No:334720-22-8
MF:C10H5ClO4S
MW:256.662300825119
CID:917998
PubChem ID:18364399
Update Time:2025-04-19
7-chlorothieno[2,3-f][1,3]benzodioxole-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 7-chlorothieno[2,3-f][1,3]benzodioxole-6-carboxylic acid
- AG-F-12901
- AGN-PC-01UZVG
- CTK4H0633
- SureCN7866168
- 7-CHLOROTHIENO[2,3-F][1,3]BENZODIOXOLE-6-CARBOXYLICACID
- DB-359849
- 3-Chloro-5,6-(methylenedioxy)-benzo[b]thiophene-2-carboxylic acid
- SCHEMBL7866168
- 334720-22-8
- 7-Chloro-2H-thieno[2,3-f][1,3]benzodioxole-6-carboxylic acid
- DTXSID50593139
- NOPFDJWFUJRYRA-UHFFFAOYSA-N
-
- Inchi: 1S/C10H5ClO4S/c11-8-4-1-5-6(15-3-14-5)2-7(4)16-9(8)10(12)13/h1-2H,3H2,(H,12,13)
- InChI Key: NOPFDJWFUJRYRA-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)O)SC2C=C3C(=CC=21)OCO3
Computed Properties
- Exact Mass: 255.96000
- Monoisotopic Mass: 255.9597075g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 84Ų
Experimental Properties
- PSA: 84.00000
- LogP: 2.98160
7-chlorothieno[2,3-f][1,3]benzodioxole-6-carboxylic acid Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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